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Compound of Interest

Compound Name: Coprostanol-d5

Cat. No.: B12410896

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coprostanol-d5, the deuterium-labeled form of coprostanol, serves as a critical internal
standard for the quantitative analysis of fecal sterols in various matrices. Its chemical and
physical properties closely mimic that of the unlabeled endogenous compound, allowing for
accurate quantification in complex samples by compensating for analyte loss during sample
preparation and instrumental analysis. This technical guide provides a comprehensive overview
of the physical and chemical properties of Coprostanol-d5, detailed experimental protocols for
its use, and an exploration of the metabolic pathway of its parent compound, coprostanol.

Physical and Chemical Properties

Coprostanol-d5 is a synthetic, stable isotope-labeled derivative of coprostanol, a biomarker for
fecal pollution. Its properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12410896?utm_src=pdf-interest
https://www.benchchem.com/product/b12410896?utm_src=pdf-body
https://www.benchchem.com/product/b12410896?utm_src=pdf-body
https://www.benchchem.com/product/b12410896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference(s)

Chemical Name

5B-Cholestan-33-ol-d5

[1]

Synonyms Coprostanol-d5 [1]
Molecular Formula C27H43Ds0O [1]
Molecular Weight 393.70 g/mol [1]
Appearance White to off-white solid [1]
Purity >98% Commercial Suppliers

Isotopic Enrichment

Typically 298% atom D

Commercial Suppliers

Melting Point

~101-102 °C (unlabeled)

Solubility

Soluble in ethanol (20 mg/mL
with ultrasonic and warming),
chloroform, diethyl ether, and
warm methanol. Sparingly

soluble in aqueous buffers.

Commercial Suppliers

Storage

Powder: -20°C for up to 3
years. In solvent: -80°C for 6
months, -20°C for 1 month.

Metabolic Pathway: From Cholesterol to

Coprostanol

Coprostanol is not synthesized directly by humans but is a metabolic byproduct of cholesterol

conversion by intestinal microorganisms. This biotransformation is a key process in cholesterol

elimination. The primary pathway is an indirect route involving two main enzymatic steps:

¢ Cholesterol to 4-Cholesten-3-one: The initial step involves the oxidation of the 33-hydroxyl

group of cholesterol and the isomerization of the double bond from the A5 to the A4 position.

This reaction is catalyzed by the enzyme cholesterol oxidase.
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e 4-Cholesten-3-one to Coprostanone: The A4 double bond of 4-cholesten-3-one is then
reduced to form coprostanone.

o Coprostanone to Coprostanol: Finally, the 3-keto group of coprostanone is reduced to a 3[3-
hydroxyl group, yielding coprostanol.

Several gut bacteria, including species from the genera Eubacterium and Bacteroides, are
known to facilitate this conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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